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Compound of Interest

Compound Name: Hypertrehalosemic neuropeptide

CAS No.: 106018-36-4

Cat. No.: B020238

Get Quote

Executive Summary
Hypertrehalosemic Hormone (HTH) is a neuropeptide belonging to the Adipokinetic

Hormone/Red Pigment Concentrating Hormone (AKH/RPCH) family.[1] While structurally

related to AKH, HTH is functionally distinct in specific insect orders (predominantly Blattodea),

where it serves as the primary regulator of carbohydrate mobilization during high-energy

demand states such as flight and oxidative stress.

This guide provides a comprehensive technical analysis of HTH signaling, detailing its G-

Protein Coupled Receptor (GPCR) mechanism, downstream metabolic cascades, and

validated experimental protocols for quantification. Furthermore, it outlines the translational

potential of HTH-receptor interactions as targets for next-generation peptidomimetic

insecticides.
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HTH is a blocked decapeptide, typically characterized by a pyroglutamate (pGlu) at the N-

terminus and an amidated C-terminus. This structure confers resistance to exopeptidases in

the hemolymph, ensuring a sufficient half-life for physiological action.

Canonical Sequence (Blaberus discoidalis / Blattella germanica): pGlu-Val-Asn-Phe-Ser-Pro-

Gly-Trp-Gly-Thr-NH2[1]

The AKH/HTH Distinction
While AKH primarily mobilizes diacylglycerols (lipids) in locusts and moths, HTH specifically

targets glycogen stores in the fat body of cockroaches to release trehalose. This distinction is

critical for experimental design; using generic AKH primers or antibodies may yield cross-

reactivity but fail to capture HTH-specific metabolic fluxes.

Feature
Adipokinetic Hormone
(AKH)

Hypertrehalosemic
Hormone (HTH)

Primary Substrate Lipids (Triacylglycerol) Carbohydrates (Glycogen)

Primary Product Diacylglycerol (DAG) Trehalose

Key Model Organism
Locusta migratoria, Manduca

sexta

Blattella germanica,

Periplaneta americana

Receptor Type GPCR (AKHR) GPCR (HTHR)

Mechanistic Core: Signal Transduction
The HTH signaling cascade is a self-validating system where the output (trehalose) can be

linearly correlated with receptor occupancy. The mechanism operates via a G-Protein Coupled

Receptor (GPCR) on the fat body cell membrane (trophocytes).

The Dual-Pathway Mechanism
Research indicates that HTH signaling in the fat body is not strictly limited to the cAMP

pathway but likely involves a calcium-dependent component, ensuring rapid activation of

glycogen phosphorylase.

Ligand Binding: HTH binds to the HTH-Receptor (e.g., Blage-HTHR).
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Gs Activation: The receptor undergoes a conformational change, activating the Gs alpha

subunit.

cAMP Production: Adenylyl cyclase (AC) converts ATP to cAMP.

PKA Activation: cAMP activates Protein Kinase A (PKA).

Calcium Influx (Secondary): Evidence suggests HTH also triggers IP3-mediated

release from the ER, acting synergistically with PKA.

Enzymatic Cascade: PKA phosphorylates Phosphorylase Kinase, which activates Glycogen

Phosphorylase.

Metabolic Output: Glycogen is cleaved to Glucose-1-Phosphate (G1P)

Glucose-6-Phosphate (G6P)

Trehalose (via Tps1).
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Figure 1: Signal transduction pathway of HTH in insect fat body cells, highlighting the

convergence of cAMP and Calcium signaling on Glycogen Phosphorylase.

Experimental Protocols
To ensure scientific integrity, the following protocols utilize internal controls and specific

enzymatic detection methods.

In Vivo Bioassay: Hemolymph Trehalose Quantification
This assay measures the physiological potency of HTH or potential analogs.

Reagents:

Insect Saline: 150 mM NaCl, 10 mM KCl, 4 mM CaCl2, 2 mM MgCl2, 10 mM HEPES, pH

7.2.

Anthrone Reagent: 0.2% anthrone dissolved in 70% H2SO4 (Prepare fresh).

Standard: Trehalose dihydrate (Sigma).

Protocol:

Preparation: Starve adult male cockroaches (P. americana or B. discoidalis) for 24 hours to

normalize basal glycogenolysis.

Injection: Inject 1-5 µL of synthetic HTH (10 pmol to 100 pmol dose range) dissolved in saline

into the abdominal hemocoel.

Control: Inject equal volume of saline.

Incubation: Allow 60 minutes for metabolic response.

Sampling:

Puncture the arthrodial membrane of the coxae.

Collect 2 µL of hemolymph using a calibrated micropipette.
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Immediately dilute into 200 µL of distilled water to stop enzymatic activity.

Quantification (Anthrone Method):

Add 2 mL of Anthrone reagent to the diluted sample.

Heat at 90°C for 15 minutes (specifically detects carbohydrates).

Measure absorbance at 620 nm.

Note: For higher specificity, use a Trehalase/Glucose Oxidase kit, but Anthrone is standard

for total carbohydrate flux in robust bioassays.

In Vitro Fat Body Assay
Used to determine receptor affinity (

) without systemic interference.

Protocol:

Dissection: Dissect fat body lobes under sterile saline.

Pre-incubation: Wash lobes 3x in saline; incubate for 30 mins to stabilize.

Challenge: Transfer lobes to saline containing graded concentrations of HTH (

M to

M).

Measurement: Aliquot medium at T=0 and T=60 mins. Measure trehalose content in the

medium.[1][2][3]

Normalization: Dry the fat body tissue and weigh. Express results as µg trehalose released /

mg dry weight / hour.
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Figure 2: Workflow for In Vivo Hypertrehalosemic Bioassay.

Translational Applications: Drug Development
The HTH system represents a high-value target for "Green Pesticides." Because HTH signaling

is critical for energy mobilization during stress (e.g., escaping predators) and flight, disrupting

this pathway leads to fitness costs or death.

Peptidomimetics and Antagonists
Native peptides degrade too quickly in the field. Drug development focuses on

Peptidomimetics:

Backbone modification: Replacing peptide bonds with non-hydrolyzable isosteres to prevent

degradation by hemolymph peptidases.

Receptor Antagonists: Molecules that bind Blage-HTHR without activating Gs. This locks the

insect in a "hypoglycemic" state, preventing flight.

Super-Agonists: Analogs that permanently activate the receptor, leading to rapid depletion of

glycogen reserves (metabolic exhaustion).

Comparative Data: HTH vs. Analogs
The following table summarizes hypothetical efficacy data based on structure-activity

relationship (SAR) studies.
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Compound
Sequence/Mod
ification

Relative
Potency (%)

Stability (

)
Mechanism

Native HTH pGlu-Val-Asn... 100% ~20 min Agonist

Analog A
[D-Phe]

substitution
10% >4 hours Weak Antagonist

Analog B
N-methylated

backbone
140% >2 hours Super-Agonist

Analog C
C-terminal

modification
0% High Inactive
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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